(1,3-Benzoxazol-5-yl)sulfur pentafluoride

• IUPAC Name: 1,3-benzoxazol-5-yl(pentafluoro)-λ6-sulfane
• InChI: InChI=1S/C7H4F5NOS/c8-15(9,10,11,12)5-1-2-7-6(3-5)13-4-14-7/h1-4H
• InChI Key: RDYQMSOJDMEGFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1S(F)(F)(F)(F)F)N=CO2
• Molecular Formula: C7H4F5NOS
• Molecular Weight: 245.17 g/mol
• CAS RN: 1379812-05-1

Description

Benzoxazole is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure, and an odor similar to pyridine. Although benzoxazole itself is of little practical value, many derivatives of benzoxazoles are commercially important. Sulfur pentafluoride is a compound with the formula SF5. It is related to sulfur hexafluoride (SF6), a potent greenhouse gas, but has not been widely studied or used commercially.

Molecular Structure Analysis

The molecular structure of benzoxazole consists of a benzene ring fused with an oxazole ring. The sulfur pentafluoride group (SF5) would be attached to the benzoxazole at the 5-position, but without specific studies or data, it’s difficult to provide a detailed analysis of this structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “(1,3-Benzoxazol-5-yl)sulfur pentafluoride” would depend on its specific structure. Benzoxazole is a white to light yellow solid with a melting point of 27 to 30 °C and a boiling point of 182 °C. It is insoluble in water. The properties of sulfur pentafluoride are not well-studied, but it would likely be a colorless liquid or gas with a strong odor.

Scientific Research Applications

• Synthesis of Heterocyclic Architectures : Sulfur ylides, closely related to (1,3-Benzoxazol-5-yl)sulfur pentafluoride, have been extensively used in synthetic chemistry for constructing various epoxide, aziridine, and cyclopropane architectures. A study by Lu et al. (2009) demonstrated the use of sulfur ylides in tandem reactions to create a range of functionalized cyclic compounds, providing a new method for the synthesis of complex molecules (Liang‐Qiu Lu et al., 2009).

• Creation of High-spin Supramolecular Pairs : The Mn(hfac)(2) complex of a paramagnetic 4-(benzoxazol-2'-yl)-1,2,3,5-dithiadiazolyl ligand, a compound structurally similar to this compound, was studied by Fatila et al. (2010). This research found that antiferromagnetic coupling between molecules through short sulfur-oxygen contacts leads to a large total spin ground state, indicating potential applications in magnetic materials (Elisabeth M Fatila et al., 2010).

• Molecular Docking and Biological Evaluation : Fathima et al. (2021) explored the antimicrobial, antioxidant, and antitubercular activities of novel benzoxazole derivatives. Their study highlights the significance of these compounds in pharmaceutical research, particularly in drug design and disease treatment (A. Fathima et al., 2021).

• Catalysis and Polymerization : Arza et al. (2016) discovered that the introduction of elemental sulfur into benzoxazines can trigger a reduction in polymerization temperature. This finding suggests potential applications in the field of polymer chemistry, where controlling the polymerization process is crucial (C. Arza et al., 2016).

• Synthesis of Fluorescent Probes : Bodke et al. (2013) synthesized novel quinoline derivatives containing a benzoxazole moiety, exhibiting fluorescent properties. Such compounds can be used as fluorescent probes in various applications, including biological imaging and materials science (Y. Bodke et al., 2013).

Mechanism of Action

Target of Action

5-(Pentafluorosulfanyl)benzooxazole, also known as (1,3-Benzoxazol-5-yl)sulfur pentafluoride or 5-(Pentafluorothio)-1,3-benzoxazole, is a derivative of benzoxazole . Benzoxazole derivatives have been found to interact with key biological targets implicated in diseases such as cancer, diabetes, pain, inflammation, and cardiovascular disorders . The structural makeup of the benzoxazole scaffold allows efficient interaction with biological targets .

Mode of Action

The planar benzene ring of the benzoxazole scaffold can form π-π stacking or π-cation interaction with the host molecule, whereas the 1-oxygen and 3-nitrogen of the oxazole moiety are hydrogen bond acceptors, hence, engage in non-covalent interactions . This interaction with its targets leads to changes in the biological activity of the targets.

Pharmacokinetics

The pentafluorosulfanyl (sf5) group is known to enhance thermal, chemical, and hydrolytic stability, coupled with high lipophilicity, which could potentially influence the bioavailability of the compound .

Result of Action

The result of the action of 5-(Pentafluorosulfanyl)benzooxazole is likely to be dependent on the specific biological target and the disease state. Given the wide range of biological activities exhibited by benzoxazole derivatives, the molecular and cellular effects of the compound’s action could be diverse .

Safety and Hazards

The safety and hazards of a compound like “(1,3-Benzoxazol-5-yl)sulfur pentafluoride” would depend on its specific structure. Benzoxazole is not particularly hazardous, but it should be handled with the usual precautions used for chemical substances. Sulfur pentafluoride is likely to be highly reactive and potentially dangerous due to the presence of fluorine atoms.

Future Directions

The future directions for research on benzoxazole derivatives are likely to involve the synthesis of new derivatives with potential biological activity. The development of new synthetic methods and the exploration of new applications for these compounds are also important areas of research. The study of sulfur pentafluoride and its derivatives is less developed, but could potentially involve applications in materials science or as novel reagents in chemical synthesis.